Cas no 2172070-04-9 (4',4'-difluoro-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol)

• Product Name: 4',4'-difluoro-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol
• CAS No: 2172070-04-9
• MF: C₁₁H₁₆F₂O₂
• MW: 218.240350723267
• CID: 6050662
• PubChem ID: 165588174
• Update Time: 2025-07-15

4',4'-difluoro-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 4',4'-difluoro-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol
• 4',4'-difluoro-3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclohexane]-1-ylmethanol
• EN300-1619225
• 2172070-04-9

• Inchi： 1S/C11H16F2O2/c12-11(13)3-1-10(2-4-11)9(7-14)5-8(9)6-15-10/h8,14H,1-7H2
• InChI Key： IAKSAWQHOPEMGJ-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)C1(CO)CC1CO2)F

Computed Properties

• Exact Mass: 218.11183607g/mol
• Monoisotopic Mass: 218.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 4',4'-difluoro-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol

Professional Introduction to Compound with CAS No. 2172070-04-9 and Product Name: 4',4'-difluoro-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol

The compound identified by the CAS number 2172070-04-9 and the product name 4',4'-difluoro-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol represents a fascinating molecular entity with significant potential in the field of chemical biology and pharmaceutical research. This spirobicyclic structure, characterized by its unique oxaspiro framework and fluoro substituents, has garnered attention due to its structural complexity and the potential biological activities it may exhibit.

In recent years, the incorporation of fluoro groups into pharmaceutical molecules has become increasingly prevalent, driven by their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The presence of two fluoro atoms at the 4',4'-positions in this compound suggests a deliberate design aimed at enhancing its interactions with biological targets while potentially improving its overall efficacy and selectivity. The spirobicyclic core, consisting of a three-membered oxygen-containing ring fused to a six-membered cyclohexane ring, contributes to the molecule's rigidity and may play a crucial role in determining its binding mode within biological systems.

The 3-oxaspiro moiety introduces a polarized electron-rich center that could serve as a key interaction point for various biological targets. This structural feature is particularly interesting in the context of drug discovery, as it allows for multiple potential binding interactions through hydrogen bonding or electrostatic interactions. The methanol substituent at the 1-position of the cyclohexane ring further enhances the molecule's solubility and reactivity, making it a versatile scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies suggest that compounds with similar spirobicyclic structures may exhibit inhibitory effects on certain enzymes or receptors involved in critical biological pathways. For instance, preliminary simulations indicate that this compound could interact with enzymes such as kinases or proteases, which are often implicated in diseases like cancer and inflammatory disorders.

The fluoro substituents in this molecule are particularly noteworthy for their ability to influence both the electronic properties and steric environment of the scaffold. Fluorine atoms are known to increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, their electronegativity can enhance binding affinity by forming strong hydrogen bonds or dipole-dipole interactions with polar residues in biological targets. These properties make this compound an attractive candidate for further investigation in medicinal chemistry.

In vitro studies have begun to explore the potential pharmacological effects of this compound. Initial assays have shown promising results in inhibiting certain enzymatic activities relevant to neurological disorders. The spirobicyclic core appears to stabilize the active conformation of the enzyme target, while the fluoro groups fine-tune the interactions necessary for high specificity. These findings align with recent literature demonstrating that spirobicyclic compounds often exhibit unique pharmacological profiles due to their rigid three-dimensional structures.

The synthesis of this compound represents a significant achievement in organic chemistry, requiring precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to construct the spirobicyclic framework while introducing the fluoro substituents at specific positions. Techniques such as transition-metal-catalyzed coupling reactions and fluorination methods have been crucial in achieving the desired molecular architecture.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4',4'-difluoro-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol are poised to play a pivotal role in developing next-generation pharmaceuticals. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, and immunology. The combination of computational modeling, synthetic chemistry expertise, and biological testing provides a robust framework for optimizing these molecules toward clinical applications.

The growing interest in fluorinated heterocycles underscores their importance as building blocks in drug discovery. The oxaspiro scaffold exemplified by this compound demonstrates how structural complexity can be leveraged to create novel pharmacophores with tailored properties. As researchers delve deeper into understanding how these molecules interact with biological systems, new opportunities will emerge for developing treatments that address unmet medical needs more effectively than existing therapies.

In conclusion,4',4'-difluoro-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanol (CAS No. 2172070-04-9) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features—particularly the spirobicyclic core and fluoro substituents—offer compelling advantages for drug design and development. With continued investigation into its biological activity and synthetic feasibility, this compound holds significant potential as an intermediate or lead molecule for future therapeutic applications.